Cas no 14306-89-9 (Phenol, 2,2'-thiobis[4-methyl-6-(1-methyl-1-phenylethyl)-)

• Product Name: Phenol, 2,2'-thiobis[4-methyl-6-(1-methyl-1-phenylethyl)-
• CAS No: 14306-89-9
• MF: C₃₂H₃₄O₂S
• MW: 482.676167964935
• CID: 95788
• PubChem ID: 576960
• Update Time: 2025-04-18

Phenol, 2,2'-thiobis[4-methyl-6-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-[2-hydroxy-5-methyl-3-(2-phenylpropan-2-yl)phenyl]sulfanyl-4-methyl-6-(2-phenylpropan-2-yl)phenol
• FZUHUOFMBUSFGP-UHFFFAOYSA-N
• 2,2'-Thiobis[4-methyl-6-(1-methyl-1-phenylethyl)phenol]
• 2,2'-thiobis(4-methyl-6-cumylphenol)
• 14306-89-9
• DTXSID80341923
• Phenol, 2,2'-thiobis[4-methyl-6-(1-methyl-1-phenylethyl)-

• Inchi： 1S/C32H34O2S/c1-21-17-25(31(3,4)23-13-9-7-10-14-23)29(33)27(19-21)35-28-20-22(2)18-26(30(28)34)32(5,6)24-15-11-8-12-16-24/h7-20,33-34H,1-6H3
• InChI Key： FZUHUOFMBUSFGP-UHFFFAOYSA-N
• SMILES： S(C1=CC(C)=CC(=C1O)C(C)(C)C1C=CC=CC=1)C1=CC(C)=CC(=C1O)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 482.22795150g/mol
• Monoisotopic Mass: 482.22795150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 65.8Ų